Cas no 1497476-22-8 (2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol)

• Product Name: 2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol
• CAS No: 1497476-22-8
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 5209816
• PubChem ID: 65315290
• Update Time: 2025-11-06

2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[[(5-methyl-2-furanyl)methyl]amino]-
• 2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol

• Inchi： 1S/C9H15NO3/c1-7-2-3-9(13-7)4-10-8(5-11)6-12/h2-3,8,10-12H,4-6H2,1H3
• InChI Key： XDGXUXKDPHWSGA-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC=C(C)O1)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol

Introduction to 2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol (CAS No. 1497476-22-8)

2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol, identified by its Chemical Abstracts Service (CAS) number 1497476-22-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework composed of a propane-1,3-diol backbone substituted with a 5-methylfuran-2-ylmethylamino group, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The structural motif of 2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol combines elements of both lipophilicity and hydrogen bonding capability, which are critical factors in the design of bioactive molecules. The presence of the 5-methylfuran-2-yl moiety introduces a heterocyclic aromatic ring system, enhancing the compound's potential for interactions with biological targets. Meanwhile, the methylamino group and the diol functionality contribute to polar interactions, making this compound a versatile scaffold for medicinal chemists.

In recent years, there has been growing interest in the development of novel heterocyclic compounds as pharmacophores due to their diverse biological activities. The 5-methylfuran scaffold, in particular, has been explored in various therapeutic contexts, including anti-inflammatory and antimicrobial applications. Researchers have leveraged its ability to mimic natural products and bioactive scaffolds found in traditional medicines, leading to innovative drug candidates.

The propane-1,3-diol moiety in 2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol is another key feature that contributes to its pharmacological potential. This linear diol can serve as a hinge-binding motif, facilitating interactions with protein targets through hydrogen bonding and hydrophobic effects. Such structural elements are frequently employed in the design of small-molecule inhibitors and modulators.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of biological activity for compounds like 2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol. These tools allow researchers to optimize the compound's structure for improved binding affinity and selectivity. For instance, virtual screening studies have identified derivatives of this compound that exhibit enhanced activity against specific enzymes implicated in metabolic disorders.

The synthesis of 2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol presents an interesting challenge due to the complexity of its functional groups. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been instrumental in building the desired framework efficiently. These advances not only reduce synthetic costs but also allow for greater molecular diversity during drug discovery campaigns.

Beyond its potential as an isolated entity, 2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol could serve as a building block for more complex derivatives. By appending additional pharmacophoric groups or exploring different substitution patterns on the existing moieties, chemists can generate libraries of compounds with tailored biological profiles. This modular approach is particularly valuable in high-throughput screening (HTS) programs aimed at identifying lead compounds for further development.

The pharmacokinetic properties of 2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol are also an area of active investigation. Understanding how this compound is metabolized and distributed within the body is crucial for assessing its therapeutic potential. Preclinical studies have begun to explore its absorption, distribution, metabolism, excretion (ADME) profile using both in vitro and in vivo models. These studies provide critical data for optimizing dosing regimens and predicting clinical efficacy.

In conclusion, 2-{(5-methylfuran-2-yl)methylamino}propane-1,3-diol (CAS No. 1497476-22-8) represents a compelling target for medicinal chemistry research due to its unique structural features and promising biological activities. Its combination of lipophilic and polar elements makes it well-suited for interaction with biological targets across multiple therapeutic areas. As research continues to uncover new applications for heterocyclic compounds like this one, 1497476-22-8 may emerge as a key intermediate or lead compound in future drug development efforts.